Cas no 2228617-55-6 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
- 2228617-55-6
- 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
- EN300-1898850
-
- Inchi: 1S/C15H25NO4/c1-14(2,3)20-13(19)16-8-6-7-9(16)10-11(12(17)18)15(10,4)5/h9-11H,6-8H2,1-5H3,(H,17,18)
- InChI Key: KLGPZMRWQZFISE-UHFFFAOYSA-N
- SMILES: OC(C1C(C)(C)C1C1CCCN1C(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 283.17835828g/mol
- Monoisotopic Mass: 283.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.8Ų
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1898850-1g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-5g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 5g |
$3396.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-10g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 10g |
$5037.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-0.05g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-0.1g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-0.25g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-0.5g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-1.0g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1898850-2.5g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1898850-5.0g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid |
2228617-55-6 | 5g |
$3396.0 | 2023-06-01 |
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6): An Overview
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.
The molecular structure of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with two methyl groups and a carboxylic acid group. The pyrrolidine moiety, protected by a tert-butoxycarbonyl (Boc) group, adds complexity and functionality to the molecule. The Boc group is commonly used in organic synthesis to protect amino groups, allowing for selective reactions at other functional groups before its removal.
In terms of chemical properties, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid exhibits high stability under various conditions. The presence of the Boc protecting group ensures that the pyrrolidine ring remains intact during synthetic manipulations. Additionally, the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational behavior and interactions with biological targets.
The synthesis of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid typically involves several steps. One common approach is to start with a cyclopropane derivative and introduce the pyrrolidine moiety through a series of reactions, including nucleophilic substitution and ring-opening reactions. The Boc protection step is crucial to prevent unwanted side reactions and ensure the desired product formation.
Recent research has focused on the biological activity and potential therapeutic applications of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid. Studies have shown that this compound exhibits promising activity as a modulator of specific protein-protein interactions (PPIs), which are critical in various cellular processes. For instance, it has been reported to inhibit the interaction between certain proteins involved in signal transduction pathways, making it a potential lead compound for the development of targeted therapies.
In addition to its PPI modulation properties, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid are another area of active research. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in vivo and maintain sufficient concentrations for therapeutic efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and potential therapeutic applications. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.
2228617-55-6 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)